Cas no 2229329-98-8 (4-(1-hydroxycyclopropyl)methyl-2-nitrophenol)

• Product Name: 4-(1-hydroxycyclopropyl)methyl-2-nitrophenol
• CAS No: 2229329-98-8
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 6376670
• PubChem ID: 165670745
• Update Time: 2025-10-12

4-(1-hydroxycyclopropyl)methyl-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-hydroxycyclopropyl)methyl-2-nitrophenol
• 4-[(1-hydroxycyclopropyl)methyl]-2-nitrophenol
• 2229329-98-8
• EN300-1766188

• Inchi： 1S/C10H11NO4/c12-9-2-1-7(5-8(9)11(14)15)6-10(13)3-4-10/h1-2,5,12-13H,3-4,6H2
• InChI Key： ZFZUCFTWTOSZFM-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CC(=C(C=2)[N+](=O)[O-])O)CC1

Computed Properties

• Exact Mass: 209.06880783g/mol
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 86.3Ų

Additional information on 4-(1-hydroxycyclopropyl)methyl-2-nitrophenol

4-(1-hydroxycyclopropyl)methyl-2-nitrophenol (CAS No. 2229329-98-8): A Comprehensive Overview

4-(1-hydroxycyclopropyl)methyl-2-nitrophenol (CAS No. 2229329-98-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the areas of anti-inflammatory and anti-cancer therapies.

The molecular structure of 4-(1-hydroxycyclopropyl)methyl-2-nitrophenol is composed of a nitrophenol moiety and a hydroxycyclopropylmethyl group. The presence of the nitro group imparts strong electron-withdrawing properties, which can influence the compound's reactivity and biological activity. The hydroxycyclopropylmethyl substituent, on the other hand, adds a unique three-dimensional structure that can enhance the compound's binding affinity to specific biological targets.

Recent studies have highlighted the anti-inflammatory properties of 4-(1-hydroxycyclopropyl)methyl-2-nitrophenol. In vitro experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. These findings suggest that 4-(1-hydroxycyclopropyl)methyl-2-nitrophenol could be a potential therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 4-(1-hydroxycyclopropyl)methyl-2-nitrophenol has also shown promising anti-cancer properties. Research conducted on various cancer cell lines has revealed that this compound can induce apoptosis and inhibit cell proliferation. Specifically, studies on breast cancer cells have shown that 4-(1-hydroxycyclopropyl)methyl-2-nitrophenol can downregulate the expression of key oncogenes such as HER2 and Bcl-2, thereby sensitizing cancer cells to chemotherapy.

The mechanism of action of 4-(1-hydroxycyclopropyl)methyl-2-nitrophenol is multifaceted. It has been hypothesized that the nitro group plays a crucial role in generating reactive oxygen species (ROS), which can induce oxidative stress and trigger apoptosis in cancer cells. The hydroxycyclopropylmethyl group, meanwhile, may facilitate the compound's entry into cells and enhance its intracellular stability.

To further explore the therapeutic potential of 4-(1-hydroxycyclopropyl)methyl-2-nitrophenol, several preclinical studies are currently underway. These studies aim to evaluate the compound's pharmacokinetics, biodistribution, and toxicity profiles in animal models. Preliminary results have indicated that 4-(1-hydroxycyclopropyl)methyl-2-nitrophenol exhibits favorable pharmacokinetic properties with good oral bioavailability and low toxicity.

In conclusion, 4-(1-hydroxycyclopropyl)methyl-2-nitrophenol (CAS No. 2229329-98-8) represents a promising lead compound for the development of novel therapeutic agents. Its unique structural features and multifaceted biological activities make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.